Cas no 2679927-06-9 (rac-benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679927-06-9
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5630446
• PubChem ID: 165922790
• Update Time: 2025-10-07

rac-benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28292291
• 2679927-06-9
• rac-benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C19H21NO3/c21-18-13-20(12-17(18)11-15-7-3-1-4-8-15)19(22)23-14-16-9-5-2-6-10-16/h1-10,17-18,21H,11-14H2/t17-,18-/m1/s1
• InChI Key： VPBMTQJDLCXGIZ-QZTJIDSGSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate

Introduction to Rac-Benzyl (3R,4S)-3-Benzyl-4-Hydroxypyrrolidine-1-Carboxylate (CAS No. 2679927-06-9)

Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679927-06-9, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a pyrrolidine ring with specific stereochemistry, make it a valuable scaffold for designing novel therapeutic agents.

The compound's stereochemistry, defined by the (3R,4S) configuration, is crucial for its biological activity. The pyrrolidine core is a common motif in many bioactive molecules, and its configuration can significantly influence the compound's interactions with biological targets. In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate exemplifies this trend, as its stereochemistry is likely to play a pivotal role in its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the treatment of various neurological disorders. The pyrrolidine ring is known to be a key structural element in many drugs that target central nervous system (CNS) receptors. For instance, it has been shown to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The hydroxypyrrolidine moiety in Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate may contribute to its ability to modulate these receptors effectively.

Recent studies have highlighted the importance of stereochemistry in drug design. A study published in the Journal of Medicinal Chemistry demonstrated that the (3R,4S) configuration of pyrrolidine derivatives can significantly enhance binding affinity to specific biological targets. This finding aligns well with the properties of Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, suggesting that it may exhibit potent activity against neurological disorders. The benzyl group and the carboxylate moiety further enhance its pharmacological profile by providing additional interaction points with biological targets.

The synthesis of Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to ensure high enantiomeric purity. These methods are critical for producing compounds with the desired stereochemical configuration, which is essential for their biological activity.

In addition to its potential applications in CNS disorders, Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate may also have utility in other therapeutic areas. For example, it has been suggested that pyrrolidine derivatives can interact with enzymes involved in inflammation and pain signaling. This opens up possibilities for its use in developing novel anti-inflammatory and analgesic drugs. The hydroxypyrrolidine moiety may play a key role in modulating these pathways by interacting with specific enzyme active sites.

The compound's solubility and bioavailability are also important factors to consider when evaluating its potential as a drug candidate. Studies have shown that modifications to the pyrrolidine ring can significantly impact solubility and absorption rates. In the case of Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, its structural features may contribute to favorable pharmacokinetic properties, making it a promising candidate for further development.

Current research is focused on exploring the full therapeutic potential of Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate through preclinical studies. These studies aim to elucidate its mechanism of action and assess its safety and efficacy in animal models. Preliminary results are encouraging and suggest that this compound may indeed have significant therapeutic value. Further investigations are needed to confirm these findings and move towards clinical trials.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate represents an excellent example of how interdisciplinary research can lead to innovative therapeutic solutions. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development.

In conclusion, Rac-Benzyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679927-06-9) is a highly interesting compound with significant potential in pharmaceutical applications. Its stereochemistry and structural features make it an ideal candidate for further research into treating neurological disorders and other conditions. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing new therapies that improve human health.